Cas no 51239-64-6 ((3e,6e)-3-benzylidene-6-ethylidenepiperazine-2,5-dione)

• Product Name: (3e,6e)-3-benzylidene-6-ethylidenepiperazine-2,5-dione
• CAS No: 51239-64-6
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 935014
• PubChem ID: 5359197
• Update Time: 2025-04-19

(3e,6e)-3-benzylidene-6-ethylidenepiperazine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• (3e,6e)-3-benzylidene-6-ethylidenepiperazine-2,5-dione
• 3-benzylidene-6-ethylidene-piperazine-2,5-dione
• AC1NSDUQ
• NSC301748
• DTXSID50418590
• NSC-301748
• 51239-64-6

• Inchi： 1S/C13H12N2O2/c1-2-10-12(16)15-11(13(17)14-10)8-9-6-4-3-5-7-9/h2-8H,1H3,(H,14,17)(H,15,16)/b10-2+,11-8+
• InChI Key： KNNHELDBIRTMIF-RBNIUJSWSA-N
• SMILES： O=C1/C(=C\C2C=CC=CC=2)/NC(/C(=C\C)/N1)=O

Computed Properties

• Exact Mass: 228.08996
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2
• LogP: -0.30760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines